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Compound of Interest

Compound Name: Valerylcarnitine

Cat. No.: B1624400 Get Quote

Valerylcarnitine, an acylcarnitine utilized in metabolic research, requires careful management

and disposal to ensure laboratory safety and environmental protection. While not classified as

a hazardous substance under the Globally Harmonized System (GHS), responsible disposal

practices are essential for any laboratory chemical.[1][2] This guide provides detailed

procedures for the proper disposal of valerylcarnitine, tailored for researchers, scientists, and

drug development professionals.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, adhere to standard laboratory safety protocols. This

includes wearing appropriate Personal Protective Equipment (PPE), such as safety glasses

with side shields and gloves. When handling solid valerylcarnitine, precautions should be

taken to avoid the formation of dust. In the event of a spill, the material should be carefully

swept up or vacuumed to prevent dust generation and placed in a designated, labeled

container for disposal.

Step-by-Step Disposal Protocol
The disposal of valerylcarnitine should align with a waste management hierarchy that

prioritizes waste minimization.

Step 1: Waste Characterization
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Unused, Pure Product: For unopened, unexpired containers of valerylcarnitine, consider

redistribution to other research groups within your institution. This is the most effective way

to minimize waste.

Contaminated Material: If valerylcarnitine is mixed with other chemicals, the resulting

mixture must be treated as hazardous waste if any of the contaminants are hazardous. It is

crucial to avoid mixing incompatible waste streams.

Empty Containers: Containers that previously held valerylcarnitine should be triple-rinsed

with an appropriate solvent. The rinsate should be collected and managed as chemical

waste.

Step 2: Waste Segregation and Containment

Solid Waste: Collect solid valerylcarnitine waste, including contaminated items like

weighing paper and pipette tips, in a clearly labeled, sealed container.

Liquid Waste: Solutions containing valerylcarnitine should be collected in a sealed, leak-

proof container made of a material compatible with the solvent used.

Step 3: Consultation and Labeling

Consult EHS: Always consult with your institution's Environmental Health and Safety (EHS)

department for specific guidance on non-hazardous chemical waste disposal. Local

regulations and institutional policies may vary.

Proper Labeling: Ensure all waste containers are accurately labeled with the full chemical

name ("Valerylcarnitine") and any other components in the waste stream.

Step 4: Final Disposal

Landfill: Based on safety data sheets, valerylcarnitine that is not mixed with hazardous

materials is not classified as hazardous waste and may be suitable for landfill disposal.[1]

However, this should only be done in accordance with your institution's EHS procedures and

local regulations.
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Avoid Drain Disposal: Do not discharge valerylcarnitine or its solutions into the sewer

system.[1] While it may be soluble in water, its potential environmental impact on aquatic life

is a concern. Safety data sheets indicate it can be slightly hazardous for water, and large

quantities should not be allowed to enter groundwater or water courses.[2]

Incineration: For contaminated valerylcarnitine waste, or as a generally preferred method

for chemical waste, incineration by a licensed waste disposal contractor is a common and

effective disposal route.

Chemical and Physical Properties of Valerylcarnitine
Property Value

Molecular Formula C12H23NO4

Molecular Weight 245.32 g/mol [3][4]

CAS Number 40225-14-7[4]

Appearance Solid

Water Solubility Soluble

pKa (Strongest Acidic) 4.34

This data is compiled from various sources and should be used for reference.

Experimental Workflow and Disposal Logic
The following diagrams illustrate the decision-making process and workflow for the proper

disposal of valerylcarnitine.
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Valerylcarnitine Waste Generated
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Identify Valerylcarnitine for Disposal

Assess Purity and Contamination Status

Is it Pure and Unused?

Consider Redistribution to Another Lab
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Characterize as Chemical Waste
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Valerylcarnitine Disposal Decision Tree
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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